2-Methyl-2-(3,3,3-trifluoro-propane-1-sulfonyl)-propionic acid

• Molecular Formula: C7H11F3O4S
• Molecular Weight: 248.22 g/mol
• IUPAC Name: 2-methyl-2-(3,3,3-trifluoropropylsulfonyl)propanoic acid
• InChI: InChI=1S/C7H11F3O4S/c1-6(2,5(11)12)15(13,14)4-3-7(8,9)10/h3-4H2,1-2H3,(H,11,12)
• InChI Key: NQYUMXZGDINRHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)O)S(=O)(=O)CCC(F)(F)F

Description

2-Methyl-2-(3,3,3-trifluoro-propane-1-sulfonyl)-propionic acid is a useful research compound. Its molecular formula is C7H11F3O4S and its molecular weight is 248.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methyl-2-(3,3,3-trifluoro-propane-1-sulfonyl)-propionic acid ethyl ester (1.3 g, 4.63 mmol) is dissolved in THF/water (14 mL, 4:1 ratio) and LiOH (0.2 g, 9.27 mmol, 2 eq.) is added. The mixture is stirred for 18 h at room temperature, then concentrated under reduced pressure to remove the organic solvent. The aqueous residue is further diluted with water, washed with DCM and then acidified to pH ˜2 and extracted with DCM. The combined acidic organic extracts are concentrated to afford 0.97 g of title compound. 1H NMR (400 MHz, CHLOROFORM-d) δ ppm 1.72 (3H, s), 2.64-2.81 (2H, m), 3.46-3.6 (2H, m)